Cas no 119110-37-1 (Propanediamide,N,N''-1,8-octanediylbis[N'-heptyl-N',2-dimethyl-)

Propanediamide,N,N''-1,8-octanediylbis[N'-heptyl-N',2-dimethyl- structure
119110-37-1 structure
Product Name:Propanediamide,N,N''-1,8-octanediylbis[N'-heptyl-N',2-dimethyl-
CAS No:119110-37-1
MF:C32H62N4O4
MW:566.859089374542
CID:172999
PubChem ID:195294
Update Time:2025-04-19

Propanediamide,N,N''-1,8-octanediylbis[N'-heptyl-N',2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • N-heptyl-N'-[8-[[3-[heptyl(methyl)amino]-2-methyl-3-oxopropanoyl]amino]octyl]-N,2-dimethylpropanediamide
    • Eth-5214
    • N,N''-Octamethylene-bis(N'-heptyl-N'-methylmalonamide)
    • N~3~,N~3~'-octane-1,8-diylbis(N~1~-heptyl-N~1~,2-dimethylpropanediamide)
    • ETH 5214
    • MagnesiuM Inophore II
    • MAGNESIUM IONOPHORE II
    • MAGNESIUM IONOPHORE II - COCKTAIL B
    • N,N''-OCTAMETHYLENE-BIS(N'-HEPTYL-N'-METHYL-METHYLMALONAMIDE)
    • N,N''-Octamethylene-bis(N'-heptyl-N'-methyl-methylmalonamide
    • 119110-37-1
    • Magnesium ionophore II, Selectophore(TM), function tested
    • SCHEMBL7263809
    • ETH5214
    • N,N'-(Octane-1,8-diyl)bis{2-[heptyl(methyl)carbamoyl]propanimidic acid}
    • N1,N1'-(octane-1,8-diyl)bis(N3-heptyl-N3,2-dimethylmalonamide)
    • FT-0734279
    • J-004068
    • DTXSID20922871
    • ETH 5214, N,Nμμ-Octamethylene-bis(Nμ-heptyl-Nμ-methyl-methylmalonamide
    • G91029
    • for ion-selective electrodes
    • Propanediamide,N,N''-1,8-octanediylbis[N'-heptyl-N',2-dimethyl-
    • Inchi: 1S/C32H62N4O4/c1-7-9-11-17-21-25-35(5)31(39)27(3)29(37)33-23-19-15-13-14-16-20-24-34-30(38)28(4)32(40)36(6)26-22-18-12-10-8-2/h27-28H,7-26H2,1-6H3,(H,33,37)(H,34,38)
    • InChI Key: UTFJQHTUZRJEKD-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C(NCCCCCCCCNC(C(C)C(N(C)CCCCCCC)=O)=O)=O)N(C)CCCCCCC

Computed Properties

  • Exact Mass: 566.47746
  • Monoisotopic Mass: 566.477
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 25
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 98.8Ų

Experimental Properties

  • Density: 0.98
  • Melting Point: 63-65 °C
  • Boiling Point: 743.2°Cat760mmHg
  • Flash Point: 403.3°C
  • Refractive Index: 1.482
  • PSA: 98.82

Propanediamide,N,N''-1,8-octanediylbis[N'-heptyl-N',2-dimethyl- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 22-24/25-36-26
  • FLUKA BRAND F CODES:9
  • Hazardous Material Identification: Xi

Propanediamide,N,N''-1,8-octanediylbis[N'-heptyl-N',2-dimethyl- Pricemore >>

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